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Compound of Interest

Compound Name: UNC2541

Cat. No.: B611580

Introduction

UNC2541 is a potent and specific inhibitor of Mer tyrosine kinase (MerTK), a member of the
TAM (Tyro3, Axl, MerTK) family of receptor tyrosine kinases.[1][2][3][4] It functions by binding to
the ATP pocket of MerTK, exhibiting high selectivity over other TAM family members, Axl and
Tyro3.[1][5] The inhibition of MerTK by UNC2541 disrupts downstream signaling pathways that
regulate critical cellular processes such as efferocytosis (the clearance of apoptotic cells),
inflammation, cell survival, and proliferation.[4][6] These characteristics make UNC2541 a
valuable pharmacological tool for researchers studying TAM receptor biology and its
implications in oncology and immunology.

These application notes provide detailed information on the solubility, preparation, and storage
of UNC2541, along with example protocols for its use in experimental settings.

Chemical and Physical Properties

UNC2541 is a macrocyclic pyrimidine with the following properties:

Property Value

Molecular Formula C24H34FN70O2

Molecular Weight 471.57 g/mol [5][7][8][9]
CAS Number 1612782-86-1[5][7][8][°]
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Solubility and Stock Solution Preparation

The solubility of UNC2541 is critical for its effective use in in vitro and in vivo experiments. It is
practically insoluble in aqueous solutions.

Solubility Data

Concentration Concentration
Solvent Notes
(mg/mL) (mM)
Requires sonication
and warming to 60°C
DMSO 10 mg/mL 21.21 mM

to fully dissolve.[1][5]
[9]

Maximum solubility in
fresh, anhydrous

DMSO. Hygroscopic

94 mg/mL 199.33 mM
DMSO can
significantly reduce
solubility.[7]

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol outlines the preparation of a 10 mM stock solution, a common starting
concentration for cell-based assays.

Materials:
* UNC2541 powder
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Vortex mixer

» Water bath or heat block set to 37°C-60°C
 Sonicator bath

Procedure:

e Weighing: Accurately weigh the desired amount of UNC2541 powder. For example, to make
1 mL of a 10 mM solution, weigh out 4.72 mg of UNC2541.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
UNC2541 powder.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o To aid dissolution, gently warm the tube in a water bath (37°C is often sufficient, but
heating up to 60°C may be required).[5][9]

o Alternate warming with periods of vortexing and sonication until the powder is completely
dissolved and the solution is clear.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile tubes.[1][5][8]

o Storage: Store the aliquots as recommended in the storage section below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b611580?utm_src=pdf-body-img
https://www.benchchem.com/product/b611580?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]
o 2. selleckchem.com [selleckchem.com]
» 3. Discovery of novel macrocyclic MERTK/AXL dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Dual targeting of TAM receptors Tyro3, Axl, and MerTK: Role in tumors and the tumor
immune microenvironment - PMC [pmc.ncbi.nim.nih.gov]

e 5. glpbio.com [glpbio.com]

o 6. researchgate.net [researchgate.net]

o 7. selleckchem.com [selleckchem.com]

e 8. adoog.com [adoog.com]

e 9. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols for UNC2541].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611580#unc2541-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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